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Compound of Interest

Compound Name: AT 7519 mesylate

Cat. No.: B1666107 Get Quote

An essential guide for researchers, scientists, and drug development professionals on the

proper disposal procedures for the potent cyclin-dependent kinase inhibitor, AT7519 mesylate.

This document outlines immediate safety and logistical information to ensure operational

integrity and responsible waste management.

AT7519 mesylate is a potent, multi-cyclin-dependent kinase (CDK) inhibitor investigated for its

therapeutic potential.[1][2] As with many kinase inhibitors used in research and drug

development, it is imperative to handle and dispose of this compound with the utmost care to

protect laboratory personnel and the environment. While a specific Safety Data Sheet (SDS) for

the mesylate salt was not identified, an SDS for AT7519 hydrochloride states the compound is

not classified as hazardous under the Globally Harmonized System (GHS). However, given its

potent biological activity and its classification as a cytotoxic agent in research settings, it is best

practice to handle it as a hazardous compound.[3][4]

Personal Protective Equipment (PPE) and Handling
Before beginning any work with AT7519 mesylate, it is crucial to be equipped with the

appropriate Personal Protective Equipment (PPE). This minimizes the risk of exposure through

inhalation, skin contact, or ingestion.[3][5]

Recommended PPE includes:

Gloves: Nitrile or other chemical-resistant gloves.
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Eye Protection: Chemical splash goggles or a face shield.

Lab Coat: A long-sleeved lab coat is mandatory.

Respiratory Protection: If there is a risk of generating aerosols, an approved respirator

should be used.[6]

All handling of solid AT7519 mesylate and preparation of solutions should be performed in a

certified chemical fume hood or a biological safety cabinet to prevent inhalation of the powder.

[4]

Waste Segregation and Container Management
Proper segregation of waste is a critical step in the safe disposal of AT7519 mesylate. All waste

contaminated with this compound must be treated as hazardous chemical waste.
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Waste Type Container Disposal Procedure

Solid Waste

Labeled, sealed, and leak-

proof container specifically for

cytotoxic/chemical waste.

Collect all contaminated solid

materials, such as gloves,

bench paper, and empty vials.

The container should be

clearly labeled with

"Hazardous Waste" and the

chemical name.[7]

Liquid Waste

Labeled, sealed, and shatter-

proof container compatible

with the solvent used.

Collect all solutions containing

AT7519 mesylate. Do not mix

with other incompatible waste

streams. The container must

be clearly labeled with

"Hazardous Waste," the

chemical name, and the

solvent.[7][8]

Sharps Waste
Puncture-resistant sharps

container.

All needles, syringes, and

other sharps contaminated

with AT7519 mesylate should

be disposed of in a designated

sharps container.

Contaminated Labware
Designated container for

hazardous waste.

Glassware and other labware

that cannot be decontaminated

should be disposed of as

hazardous waste.[7] For

reusable glassware, a

thorough decontamination

procedure should be followed.

Step-by-Step Disposal Procedures
Identify and Segregate: At the point of generation, identify all waste materials that have come

into contact with AT7519 mesylate. Segregate these materials from regular laboratory trash.

[9]
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Contain Waste:

Solids: Place contaminated items like gloves, wipes, and plasticware into a designated,

sealable plastic bag or container labeled as "Hazardous Waste: AT7519 Mesylate."[9]

Liquids: Pour liquid waste containing AT7519 mesylate into a dedicated, labeled, and

sealed waste container. Ensure the container is compatible with the solvent.

Sharps: Immediately place all contaminated sharps into a designated sharps container.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name, "AT7519 mesylate."[7]

Storage: Store waste containers in a designated, secure area away from general laboratory

traffic. Ensure that incompatible waste types are segregated.[9]

Final Disposal: Arrange for the collection and disposal of the hazardous waste through your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal contractor. Never dispose of AT7519 mesylate down the drain or in the regular

trash.[6][10]

Spill Management
In the event of a spill, it is important to have a clear and effective cleanup plan.[3]

Evacuate and Secure: Alert others in the area and restrict access to the spill location.

Don Appropriate PPE: Before attempting to clean the spill, ensure you are wearing the

recommended PPE, including a respirator if the spill involves a powder.

Contain the Spill: For liquid spills, use absorbent pads to contain the material. For solid spills,

gently cover the powder with damp paper towels to avoid generating dust.

Clean the Area: Carefully clean the spill area with an appropriate solvent or detergent

solution, working from the outside in.

Dispose of Cleanup Materials: All materials used for spill cleanup must be disposed of as

hazardous waste.[6]
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Report the Spill: Report the incident to your laboratory supervisor and EHS office as required

by your institution's policies.[4]
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Caption: Workflow for the proper segregation and disposal of AT7519 mesylate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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